Hf27Si6P10, a novel metal-rich compound with P2 groups

Chemical Communications Pub Date: 2000-01-06 DOI: 10.1039/A906873B

Abstract

The new ternary metal rich compound Hf27Si6P10 has been synthesized by reduction of HfP with Hf and Si; Hf27Si6P10 crystallizes in a new structure type, a characteristic and unexpected feature of which is the presence of P2 groups; the structural results are interpreted with the aid of high-level band structure calculations.

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